Mesotrione
Mesotrione
Mesotrione is an aromatic ketone that is cyclohexa-1,3-dione in which one of the hydrogens at position 2 is substituted by a 4-(methanesulfonyl)-2-nitrobenzoyl group. It has a role as a herbicide, an EC 1.13.11.27 (4-hydroxyphenylpyruvate dioxygenase) inhibitor, a xenobiotic, an environmental contaminant and a carotenoid biosynthesis inhibitor. It is a sulfone, a C-nitro compound, an aromatic ketone and a beta-triketone. It is functionally related to a benzophenone.
Brand Name:
Vulcanchem
CAS No.:
104206-82-8
VCID:
VC21110006
InChI:
InChI=1S/C14H13NO7S/c1-23(21,22)8-5-6-9(10(7-8)15(19)20)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
SMILES:
CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)[N+](=O)[O-]
Molecular Formula:
C14H13NO7S
Molecular Weight:
339.32 g/mol
Mesotrione
CAS No.: 104206-82-8
Cat. No.: VC21110006
Molecular Formula: C14H13NO7S
Molecular Weight: 339.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mesotrione is an aromatic ketone that is cyclohexa-1,3-dione in which one of the hydrogens at position 2 is substituted by a 4-(methanesulfonyl)-2-nitrobenzoyl group. It has a role as a herbicide, an EC 1.13.11.27 (4-hydroxyphenylpyruvate dioxygenase) inhibitor, a xenobiotic, an environmental contaminant and a carotenoid biosynthesis inhibitor. It is a sulfone, a C-nitro compound, an aromatic ketone and a beta-triketone. It is functionally related to a benzophenone. |
|---|---|
| CAS No. | 104206-82-8 |
| Molecular Formula | C14H13NO7S |
| Molecular Weight | 339.32 g/mol |
| IUPAC Name | 2-(4-methylsulfonyl-2-nitrobenzoyl)cyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C14H13NO7S/c1-23(21,22)8-5-6-9(10(7-8)15(19)20)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3 |
| Standard InChI Key | KPUREKXXPHOJQT-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)[N+](=O)[O-] |
| Canonical SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)[N+](=O)[O-] |
| Colorform | Pale yellow solid Opaque solid |
| Melting Point | 165 °C |
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